Cas no 337915-93-2 (9-Bromo-1,2,3,4-tetrahydroacridine)

• Product Name: 9-Bromo-1,2,3,4-tetrahydroacridine
• CAS No: 337915-93-2
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• MDL: MFCD17215373
• CID: 1040749
• PubChem ID: 12198538
• Update Time: 2025-10-29

9-Bromo-1,2,3,4-tetrahydroacridine Chemical and Physical Properties

Names and Identifiers

• 9-Bromo-1,2,3,4-tetrahydroacridine
• ACRIDINE, 9-BROMO-1,2,3,4-TETRAHYDRO-
• AKOS015899671
• DTXSID40480089
• 337915-93-2

• MDL： MFCD17215373
• Inchi： 1S/C13H12BrN/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1,3,5,7H,2,4,6,8H2
• InChI Key： ZJPQYDJYNNEYHL-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N=C2C=1CCCC2

Computed Properties

• Exact Mass: 261.01531g/mol
• Monoisotopic Mass: 261.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 9-Bromo-1,2,3,4-tetrahydroacridine

Exploring the Properties and Applications of 9-Bromo-1,2,3,4-tetrahydroacridine (CAS No. 337915-93-2)

9-Bromo-1,2,3,4-tetrahydroacridine (CAS No. 337915-93-2) is a brominated derivative of tetrahydroacridine, a heterocyclic compound with significant potential in pharmaceutical and material science research. This compound has garnered attention due to its unique structural features, which make it a valuable intermediate in organic synthesis. Researchers are increasingly interested in its applications, particularly in the development of novel therapeutic agents and advanced materials. The presence of the bromo group at the 9-position enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for 9-Bromo-1,2,3,4-tetrahydroacridine has grown, driven by its role in the synthesis of acridine-based compounds. These compounds are widely studied for their biological activities, including potential uses in neurodegenerative disease research. For instance, acridine derivatives have shown promise in targeting amyloid plaques, a hallmark of Alzheimer's disease. This connection to neurodegenerative research aligns with current trends in medical science, where there is a strong focus on finding effective treatments for conditions like Alzheimer's and Parkinson's.

From a chemical perspective, CAS No. 337915-93-2 exhibits notable stability under standard conditions, making it suitable for various synthetic protocols. Its molecular structure, featuring a fused ring system, allows for interactions with biological targets, such as enzymes and receptors. This property has led to its exploration in drug discovery programs, where it serves as a scaffold for designing new molecules. Additionally, its fluorescence properties have sparked interest in material science, particularly in the development of organic light-emitting diodes (OLEDs) and sensors.

The synthesis of 9-Bromo-1,2,3,4-tetrahydroacridine typically involves bromination of the parent tetrahydroacridine framework. Researchers have optimized these methods to achieve high yields and purity, ensuring reproducibility for industrial and academic applications. The compound's compatibility with cross-coupling reactions, such as Suzuki and Buchwald-Hartwig couplings, further expands its utility in creating complex molecular architectures. These reactions are pivotal in modern medicinal chemistry, where precision and efficiency are paramount.

Environmental and safety considerations are also critical when working with 9-Bromo-1,2,3,4-tetrahydroacridine. While it is not classified as a hazardous substance, proper handling protocols should be followed to minimize exposure. This aligns with the broader industry shift toward green chemistry practices, which emphasize reducing waste and improving sustainability. Researchers are exploring eco-friendly synthetic routes for such compounds, reflecting the growing demand for sustainable chemical processes.

In summary, 9-Bromo-1,2,3,4-tetrahydroacridine (CAS No. 337915-93-2) is a versatile compound with wide-ranging applications in pharmaceutical research, material science, and organic synthesis. Its unique properties and reactivity make it a valuable tool for scientists exploring new frontiers in these fields. As research continues, this compound is likely to play an even more significant role in addressing some of the most pressing challenges in science and technology today.